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Compound of Interest

Compound Name: 4-Chloroaniline hydrochloride

Cat. No.: B138167

An In-depth Technical Guide on the Melting and Boiling Points of 4-Chloroaniline
Hydrochloride

Introduction

4-Chloroaniline hydrochloride (CAS No: 20265-96-7) is an organic compound with the
molecular formula CeH7CI2N. It is the hydrochloride salt of 4-chloroaniline, formed by the
reaction of the aniline derivative with hydrochloric acid.[1] This compound typically presents as
a white to off-white crystalline solid.[1][2] Due to its chemical reactivity, 4-chloroaniline
hydrochloride serves as a crucial intermediate in various industrial syntheses, including the
manufacturing of pharmaceuticals, dyes, agrochemicals, rubber chemicals, and corrosion
inhibitors.[1][2]

The determination of fundamental physical properties, such as melting and boiling points, is a
cornerstone of chemical characterization. These properties are critical for identifying
substances, assessing purity, and establishing parameters for chemical processing and drug
development. An impure substance will typically exhibit a depressed melting point over a wide
temperature range, whereas a pure compound has a sharp, defined melting point.[3][4] This
guide provides a comprehensive overview of the thermal properties of 4-chloroaniline
hydrochloride and details the standard experimental protocols for their determination.

Data Presentation: Physicochemical Properties
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The physical properties of 4-chloroaniline hydrochloride are distinct from its free base, 4-
chloroaniline. The hydrochloride salt exhibits a significantly higher melting point and sublimes
under heating. The following table summarizes the key quantitative data for both compounds
for comparative analysis.

4-Chloroaniline 4-Chloroaniline (for
Property . .

Hydrochloride comparison)
Melting Point 230°C (sublimes)[5][6] 67-72.5°C[7][8][9]

N ) ) 232°C at 760 mmHg[7][8][9]
Boiling Point Sublimes at 230°C
[10]

Molecular Formula CeHeCIN-HCI or CeH7CI2N CeHeCIN
Molecular Weight 164.03 g/mol [11] 127.57 g/mol [9]

White to off-white crystalline Pale yellow or colorless-to-
Appearance ) .

solid[1][2] yellow solid[7][10][12]

Synthesis Overview

4-Chloroaniline hydrochloride is typically prepared through a straightforward acid-base
reaction where 4-chloroaniline is treated with hydrochloric acid.[1] The industrial-scale process
often involves the chlorination of nitrobenzene derivatives, followed by chemical reduction to
form the 4-chloroaniline base, and subsequent acidification to yield the hydrochloride salt.[1]
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Synthesis of 4-Chloroaniline Hydrochloride
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Caption: Synthesis of 4-Chloroaniline Hydrochloride.

Experimental Protocols

Accurate determination of melting and boiling points requires standardized laboratory
procedures. The capillary method is a widely accepted technique for both solids and liquids.

Melting Point Determination (Capillary Method)

This method is used to determine the temperature at which a solid substance transitions to a
liquid state. For 4-chloroaniline hydrochloride, this protocol would measure its sublimation
point.

Apparatus:
» Melting point apparatus (e.g., Thiele tube with heating oil or a digital MelTemp device)[4][13]

o Thermometer (calibrated)
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e Glass capillary tubes (sealed at one end)[3]

e Spatula and watch glass

e Mortar and pestle

Methodology:

o Sample Preparation: Ensure the 4-chloroaniline hydrochloride sample is completely dry
and finely powdered using a mortar and pestle.[3]

o Capillary Tube Packing: Press the open end of a capillary tube into the powdered sample on
a watch glass. A small amount of the solid (2-3 mm in height) should enter the tube.[14]

o Compaction: Tap the sealed end of the capillary tube gently on a hard surface to compact the
sample at the bottom.

e Apparatus Setup:

o Thiele Tube: Secure the capillary tube to the thermometer with a rubber band, ensuring
the sample is aligned with the thermometer bulb. Immerse the setup in the heating oil of
the Thiele tube.[4][13]

o Digital Apparatus: Insert the capillary tube into the heating block of the digital melting point
apparatus.[14][15]

e Heating:

o Begin heating the apparatus. For an unknown sample, a rapid heating rate (10-20°C per
minute) can be used to find an approximate melting range.[14]

o For an accurate measurement, repeat the experiment with a fresh sample, heating rapidly
to about 20°C below the approximate point, then reducing the rate to 1-2°C per minute.
[14]

o Observation and Recording: Record the temperature at which the substance first begins to
melt (or sublime) and the temperature at which it becomes completely liquid (or has fully
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sublimed). This range is the melting point.[3] For pure substances, this range should be
narrow (0.5-1°C).

Boiling Point Determination (for 4-Chloroaniline)

Since 4-chloroaniline hydrochloride sublimes, a standard boiling point determination is not
applicable. The following protocol is for its free base, 4-chloroaniline, and serves as a
fundamental procedure for volatile liquids. The boiling point is the temperature at which the
vapor pressure of a liquid equals the surrounding atmospheric pressure.[13][16][17]

Apparatus:

o Small test tube or fusion tube

Capillary tube (sealed at one end)

Thermometer

Heating bath (Thiele tube or beaker with heating oil)

Rubber band or thread
Methodology:
o Sample Preparation: Add 2-3 mL of the liquid (4-chloroaniline) into the small test tube.[17]

o Capillary Placement: Place the capillary tube into the test tube with its sealed end pointing
upwards.[13]

o Apparatus Setup: Attach the test tube to the thermometer using a rubber band, ensuring the
sample is level with the thermometer bulb. Immerse the assembly into the heating bath.[13]

e Heating: Gently heat the bath. As the temperature rises, air trapped in the capillary tube will
expand and exit as a slow stream of bubbles.

o Observation: Continue heating until a rapid and continuous stream of bubbles emerges from
the capillary tube. This indicates the liquid's vapor has displaced all the air.
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e Recording: Remove the heat source and allow the apparatus to cool slowly. The boiling point
is the temperature at which the stream of bubbles stops and the liquid is drawn back into the
capillary tube.[13] This is the point where the external pressure equals the vapor pressure of

the substance.

Experimental Workflow Visualization

The following diagram illustrates the logical workflow for the physical characterization of an

unknown solid sample in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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